Morwet EFW

Specification

• CAS No.: 105864-15-1
• Molecular Formula: C5H8O5
• Molecular Weight: 0

Introduction

Chemical Composition and Properties

Morwet EFW Powder is primarily composed of sodium alkyl naphthalene sulfonate blend. As an anionic surfactant, it demonstrates excellent wetting, dispersing, and emulsifying properties that enhance the efficacy and stability of various formulations. The compound is characterized by its fast wetting action, which helps improve the disintegration of particles in various formulations, including wettable powders (WP), suspension concentrates (SC), and water-dispersible granules (WDG).

Technical Specifications

Morwet EFW Powder exhibits specific physical and chemical characteristics that contribute to its performance as a wetting agent. The technical specifications of Morwet EFW Powder, based on manufacturer data, are presented in the following table:

Parameter	Specification
Appearance	Powder at 25°C
Moisture	≤ 2.0%
pH	7.5-10.0 (5% in water)
Active content	≥ 95.0%
Salt content	≤ 2.5%

Table 1: Technical specifications of Morwet EFW Powder

Performance Characteristics

The performance characteristics of Morwet EFW Powder demonstrate its effectiveness as a wetting agent. These characteristics are quantified through standardized tests that measure foam height, surface tension, and wetting power:

Performance Parameter	Value
Foam Height (Ross-Miles, 25°C, 0.05% in de-ionized water)	Initial: 120 mm; after 5 min: 60 mm
Foam Height (Ross-Miles, 25°C, 0.05% in Standard Water D)	Initial: 30 mm; after 5 min: 10 mm
Surface Tension (Du Noüy, 25°C, 0.1% DIN 53914)	32 mN/m
Wetting power (Draves, 25°C, 0.1%)	17 sec

Table 2: Performance characteristics of Morwet EFW Powder

Industrial and Agricultural Applications

Morwet EFW finds extensive use across multiple industrial sectors, with particular emphasis on agricultural formulations. Its versatility and effectiveness make it a valuable ingredient in numerous applications requiring superior wetting performance.

Agricultural Formulations

In agricultural applications, Morwet EFW is primarily used in combination with Morwet D-425 to achieve extra fast wetting performance in various formulations, including SC (Suspension Concentrate), WDG (Water Dispersible Granules), WSG (Water Soluble Granules), and WP (Wettable Powder). The recommended usage rates for different agricultural formulation types are:

Formulation Type	Recommended Dosage
Wettable Powder	1-2%
Dispersible Granule	2-3%

Table 3: Recommended dosage of Morwet EFW in agricultural formulations

Benefits in Agricultural Applications

Morwet EFW offers several advantages in agricultural applications:

Other Industrial Applications

Beyond agriculture, Morwet EFW is utilized in various industrial applications, including:

• Detergents and cleaning products where effective wetting is required.

• Coatings industry for improved substrate wetting and dispersion of ingredients.

• Other formulations requiring high-performance wetting, dispersing, and emulsifying properties.

Research Findings on Wetting Behavior

Scientific research has investigated the wetting behavior and maximum retention of Morwet EFW on plant surfaces, providing insights into its effectiveness in agricultural applications.

Studies on Tea Leaf Surfaces

Research on the wetting behavior of Morwet EFW on tea leaf surfaces has revealed interesting findings regarding its performance compared to other surfactants. One study compared Morwet EFW with other surfactants including N-200, N-300, Tween-80, DTAB, and SDS.

The research demonstrated that the maximum retention for Morwet EFW occurs at different concentrations compared to the other surfactants tested. Specifically, the maximum retention of Morwet EFW on tea leaves was measured at 6.05 mg/cm² at a concentration of 0.005%.

Surface Tension Properties

In comparative studies, Morwet EFW exhibited a surface tension of approximately 28.0 mN/m, which was lower than several other tested surfactants. This low surface tension contributes to its superior wetting properties and ability to spread across hydrophobic surfaces.

Research findings indicated that the critical micelle concentration (CMC) of Morwet EFW differed from those of N-200, N-300, Tween-80, DTAB, and SDS, which all exhibited a CMC of 0.1 wt%. This difference in CMC affects the concentration at which Morwet EFW achieves its optimal wetting performance.

Formulation Considerations

When incorporating Morwet EFW into various formulations, several considerations are important to optimize its performance and effectiveness.

Compatibility and Synergistic Effects

Morwet EFW is frequently used in combination with other surfactants and dispersants to achieve optimal performance:

Comparative Analysis with Other Wetting Agents

Morwet EFW exhibits distinct characteristics when compared to other wetting agents, particularly in terms of its wetting behavior and performance in various applications.

Performance in Agricultural Applications

In agricultural applications, Morwet EFW offers specific advantages:

• Its cost-effectiveness is attributed to lower dosage requirements compared to alternative wetting agents.

• The high active content (up to 95%) provides excellent flexibility for formulations with high active ingredient loading.

• Its regulatory status (REACH compliant and EPA 910 exempt) makes it suitable for use in regulated agricultural products worldwide.

Recent Developments and Applications

Recent research has explored the use of Morwet EFW in advanced agricultural formulations, particularly in the development of size-controlled pesticide formulations.

Application in Fluopyram Formulations

Research has investigated the use of Morwet EFW, along with Morwet D425, in the preparation of different size formulations of fluopyram, an agricultural fungicide. These studies contribute to understanding how Morwet EFW can enhance the performance and application efficiency of modern crop protection products.